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Compound of Interest

Compound Name: BOC-ALA-PRO-OH

Cat. No.: B8802808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of N-tert-

Butoxycarbonyl-L-alanyl-L-proline (Boc-Ala-Pro-OH), a key building block in peptide synthesis

for pharmaceutical and biotechnological applications. This document outlines its chemical and

physical properties, provides detailed experimental protocols for its synthesis and purification,

and includes typical analytical data.

Physicochemical Properties
N-tert-Butoxycarbonyl-L-alanyl-L-proline is a dipeptide derivative where the N-terminus of L-

alanine is protected by a tert-butoxycarbonyl (Boc) group. This protecting group strategy is

fundamental in solid-phase and solution-phase peptide synthesis, allowing for controlled,

stepwise elongation of peptide chains.

Table 1: Physicochemical Data for N-tert-Butoxycarbonyl-L-alanyl-L-proline
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Property Value Reference

Molecular Formula C13H22N2O5 [1]

Molecular Weight 286.32 g/mol [1]

Appearance White to off-white powder [2]

Melting Point 148 - 155 °C [2]

Optical Rotation [α]D20 -73 ± 2º (c=1% in DMF) [2]

CAS Number 33300-72-0 [1]

Synthesis and Purification
The synthesis of Boc-Ala-Pro-OH is typically achieved through the coupling of Boc-L-alanine

and L-proline, followed by deprotection of the C-terminal protecting group if present. A common

laboratory-scale synthesis involves the hydrogenation of a benzylated precursor.

Experimental Protocol: Synthesis
Reaction: Hydrogenolysis of N-tert-Butoxycarbonyl-L-alanyl-L-proline benzyl ester.

Materials:

N-tert-Butoxycarbonyl-L-alanyl-L-proline benzyl ester

Methanol (MeOH)

10% Palladium on carbon (Pd/C) catalyst

Hydrogen gas (H2)

Procedure:

Dissolve N-tert-Butoxycarbonyl-L-alanyl-L-proline benzyl ester in methanol.

Add 10% Pd/C catalyst to the solution.
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Pass hydrogen gas through the solution for approximately 3 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, remove the catalyst by filtration through a pad of Celite.

Distill off the solvent under reduced pressure to obtain the crude product.

Experimental Protocol: Purification
Method: Crystallization

Materials:

Crude N-tert-Butoxycarbonyl-L-alanyl-L-proline

Ethyl acetate

n-hexane

Procedure:

Dissolve the crude residue in a minimal amount of hot ethyl acetate.

Slowly add n-hexane until the solution becomes turbid.

Allow the solution to cool to room temperature and then place it in an ice bath to facilitate

crystallization.

Collect the crystalline product by filtration.

Wash the crystals with cold n-hexane.

Dry the purified product under vacuum.

Analytical Characterization
A suite of analytical techniques is employed to confirm the identity, purity, and structure of the

synthesized Boc-Ala-Pro-OH.
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High-Performance Liquid Chromatography (HPLC)
HPLC is a standard method to assess the purity of Boc-protected amino acids and peptides.

Chiral stationary phases are often used to confirm the enantiomeric purity.

Table 2: Typical HPLC Conditions for Analysis of Boc-Protected Peptides

Parameter Condition

Column Chiralcel AD-H or equivalent C18 column

Mobile Phase

Isocratic or gradient elution with

Hexane/Isopropanol or Acetonitrile/Water with

TFA

Flow Rate 1.0 mL/min

Detection UV at 210-220 nm

Expected Purity ≥ 98%

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is crucial for the structural elucidation of the molecule. While specific

spectral data for Boc-Ala-Pro-OH is not readily available in public databases, the expected

chemical shifts can be inferred from similar structures like N-Boc-L-proline-L-alanine-OMe[3][4].

The presence of the Boc group, the alanine, and the proline residues can be confirmed by their

characteristic signals.

Table 3: Predicted ¹³C NMR Chemical Shifts for Carbonyl Carbons

Carbon Atom Predicted Chemical Shift (δ, ppm)

Boc C=O ~155

Ala C=O (Amide) ~172

Pro C=O (Carboxyl) ~175
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Note: These are approximate values based on similar compounds and can vary depending on

the solvent and other experimental conditions.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the compound.

Table 4: Mass Spectrometry Data

Ionization Mode Expected m/z

Electrospray (ESI+) [M+H]⁺ ≈ 287.16

Electrospray (ESI-) [M-H]⁻ ≈ 285.15

Experimental Workflow and Logic Diagrams
The following diagrams illustrate the synthesis and purification workflow and the general

application of Boc-Ala-Pro-OH in peptide synthesis.
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Caption: Workflow for the synthesis and purification of Boc-Ala-Pro-OH.
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Caption: Role of Boc-Ala-Pro-OH in solid-phase peptide synthesis.

Applications
N-tert-Butoxycarbonyl-L-alanyl-L-proline is a crucial intermediate in the synthesis of peptides

for various applications:

Drug Development: It is a building block for creating peptide-based therapeutics, including

enzyme inhibitors and receptor agonists/antagonists[2].

Biotechnology: Used in the production of biologically active peptides for research and

diagnostic purposes[2].
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Asymmetric Catalysis: Boc-protected amino acids can serve as chiral ligands in

enantioselective synthesis.

Conclusion
The characterization of N-tert-Butoxycarbonyl-L-alanyl-L-proline is essential for its effective use

in research and development. The protocols and data presented in this guide provide a

framework for its synthesis, purification, and analytical validation, ensuring the quality and

reliability of this important synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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